Cas no 1599344-15-6 (2-(Difluoromethoxy)ethan-1-amine)

• Product Name: 2-(Difluoromethoxy)ethan-1-amine
• CAS No: 1599344-15-6
• MF: C₃H₇F₂NO
• MW: 111.090587854385
• CID: 4607605
• PubChem ID: 84715994
• Update Time: 2025-10-22

2-(Difluoromethoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)ethan-1-amine
• 2-(difluoromethoxy)ethanamine
• 2-(Difluoromethoxy)ethylamine
• 2-(Difluoromethoxy)ethane-1-amine
• AT12486
• J3.538.259C
• SCHEMBL17996233
• MFCD28397342
• CS-0128013
• AT14506
• 1599344-15-6
• XVHQHDWOVYAABP-UHFFFAOYSA-N
• EN300-190781
• 2-(Difluoromethoxy)ethan-1-amine

• MDL： MFCD28397342
• Inchi： 1S/C3H7F2NO/c4-3(5)7-2-1-6/h3H,1-2,6H2
• InChI Key： XVHQHDWOVYAABP-UHFFFAOYSA-N
• SMILES： FC(OCCN)F

Computed Properties

• Exact Mass: 111.04957017g/mol
• Monoisotopic Mass: 111.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 41.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 84.7±30.0 °C at 760 mmHg
• Vapor Pressure: 71.6±0.2 mmHg at 25°C

2-(Difluoromethoxy)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(Difluoromethoxy)ethan-1-amine

Introduction to 2-(Difluoromethoxy)ethan-1-amine (CAS No. 1599344-15-6)

2-(Difluoromethoxy)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1599344-15-6, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both fluorine and methoxy functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of these substituents on the ethyl backbone makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The significance of 2-(Difluoromethoxy)ethan-1-amine lies in its role as a building block for more complex molecules. Fluorinated amines are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates. In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacological properties. The introduction of fluorine atoms into molecular structures often leads to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved oral bioavailability, making such compounds highly valuable in drug discovery.

Recent studies have highlighted the utility of 2-(Difluoromethoxy)ethan-1-amine in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By incorporating fluorine atoms into kinase inhibitors, researchers can fine-tune the binding interactions with the enzyme's active site, leading to more potent and selective therapeutic agents. For instance, modifications involving difluoromethoxy groups have been shown to improve the solubility and metabolic stability of kinase inhibitors, thereby enhancing their clinical efficacy.

In addition to its applications in oncology, 2-(Difluoromethoxy)ethan-1-amine has shown promise in the development of agrochemicals. Fluorinated compounds are frequently employed in pesticide formulations due to their enhanced persistence and bioactivity against target pests. The methoxy group in this compound can serve as a bioisostere for other functional groups, allowing chemists to explore alternative synthetic routes that may lead to more environmentally friendly agrochemicals. Furthermore, the presence of fluorine atoms can improve the resistance of these compounds to degradation by environmental factors, ensuring prolonged efficacy in crop protection strategies.

The synthesis of 2-(Difluoromethoxy)ethan-1-amine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and protective group strategies to handle the reactive amine functionality. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility in the production of this compound. The growing demand for fluorinated intermediates has spurred innovation in synthetic methodologies, with researchers continually seeking more efficient and sustainable approaches.

From a regulatory perspective, 2-(Difluoromethoxy)ethan-1-amine is subject to standard chemical safety protocols due to its reactive nature as an amine derivative. Proper handling procedures must be followed to ensure worker safety and environmental compliance. While not classified as a hazardous material under current regulations, its reactivity necessitates storage conditions that prevent unwanted side reactions or degradation. Manufacturers must adhere to Good Manufacturing Practices (GMP) when producing this compound to maintain consistency and quality across batches.

The future prospects for 2-(Difluoromethoxy)ethan-1-amine are promising, given its versatility as a synthetic intermediate and its potential applications across multiple industries. As drug discovery efforts continue to evolve, fluorinated compounds like this one will remain integral components in the development of next-generation therapeutics. Similarly, advancements in agrochemical research will benefit from the unique properties offered by fluorinated derivatives, leading to more effective solutions for global food security challenges.

In conclusion,2-(Difluoromethoxy)ethan-1-amine (CAS No. 1599344-15-6) represents a valuable compound with broad utility in pharmaceuticals and agrochemicals. Its structural features enable diverse applications in drug design and pesticide development, while ongoing research continues to uncover new synthetic possibilities. As scientists delve deeper into the potential of fluorinated molecules,2-(Difluoromethoxy)ethan-1-amine is poised to play an increasingly important role in advancing both medicinal chemistry and agricultural innovation.